Cas no 237761-79-4 (2,3,5-Trifluorocinnamic acid)

• Product Name: 2,3,5-Trifluorocinnamic acid
• CAS No: 237761-79-4
• MF: C₉H₅F₃O₂
• MW: 202.130013227463
• MDL: MFCD00083544
• CID: 820761
• PubChem ID: 5708775
• Update Time: 2025-04-19

2,3,5-Trifluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trifluorocinnamic acid
• (E)-3-(2,3,5-trifluorophenyl)prop-2-enoic acid
• 3-(2,3,5-trifluorophenyl)prop-2-enoic Acid
• MFCD00083544
• SCHEMBL586064
• (2E)-3-(2,3,5-trifluorophenyl)prop-2-enoic acid
• AKOS015854256
• 3-(2,3,5-Trifluorophenyl)-2-propenoic acid
• 237761-79-4
• 3-(2,3,5-trifluorophenyl)acrylic acid
• (E)-3-(2,3,5-trifluorophenyl)acrylic acid
• JS-4129
• DTXSID00420764
• 1384157-92-9

• MDL： MFCD00083544
• Inchi： 1S/C9H5F3O2/c10-6-3-5(1-2-8(13)14)9(12)7(11)4-6/h1-4H,(H,13,14)/b2-1+
• InChI Key： FHDPERUKPYYNEO-OWOJBTEDSA-N
• SMILES： FC1C(=CC(=CC=1/C=C/C(=O)O)F)F

Computed Properties

• Exact Mass: 202.02400
• Monoisotopic Mass: 202.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.468
• Boiling Point: 271°C at 760 mmHg
• Flash Point: 117.7°C
• Refractive Index: 1.547
• PSA: 37.30000
• LogP: 2.20170

2,3,5-Trifluorocinnamic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT